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Compound of Interest

Compound Name: Mellitic acid

Cat. No.: B123989 Get Quote

An In-depth Technical Guide to the Chemical Structure of Mellitic Acid

Introduction
Mellitic acid, systematically known as benzene-1,2,3,4,5,6-hexacarboxylic acid, is a highly

carboxylated aromatic organic compound.[1] First discovered in 1799 by Martin Heinrich

Klaproth in the mineral mellite, it is also referred to as graphitic acid.[2] This guide provides a

comprehensive overview of its chemical structure, physicochemical properties, and relevant

experimental protocols, tailored for researchers, scientists, and professionals in drug

development.

Chemical Structure and Nomenclature
Mellitic acid is characterized by a central benzene ring where each of the six carbon atoms is

substituted with a carboxylic acid (-COOH) functional group.[1] Its chemical formula is

C₁₂H₆O₁₂.[3] The planar benzene core and the six protruding carboxylic acid groups result in a

unique, highly symmetric molecular architecture.[1] The stable conformation of the molecule

involves the carboxylic acid groups being rotated out of the plane of the central benzene ring,

leading to a propeller-like shape due to intramolecular hydrogen bonding.[2]

Synonyms for Mellitic Acid:

Benzene-1,2,3,4,5,6-hexacarboxylic acid[3]

Benzenehexacarboxylic acid[2][4]
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Graphitic acid[2]

Hexacarboxybenzene[3][4]

Physicochemical and Quantitative Data
Mellitic acid is a white to light yellow crystalline powder that is soluble in water and alcohol but

less so in non-polar solvents.[1][2][4] Its high polarity, stemming from the six carboxylic acid

groups, allows for significant hydrogen bonding, contributing to its water solubility.[5]

Property Value Reference

Molecular Formula C₁₂H₆O₁₂ [3][6]

Molecular Weight 342.17 g/mol [1][6]

CAS Number 517-60-2 [2][3][6]

Melting Point >300 °C (decomposes) [1][7]

Density 1.68 g/cm³ [7]

pKa Values
Sequentially range from

approximately 0.8 to 7.49
[1][6]

Solubility Soluble in water and alcohol [2]

Experimental Protocols
Synthesis of Mellitic Acid
Several methods for the synthesis of mellitic acid have been documented:

Oxidation of Hexamethylbenzene: This method involves the oxidation of hexamethylbenzene

using a strong oxidizing agent.

Methodology: Hexamethylbenzene is treated with hot concentrated nitric acid at

temperatures ranging from 120-160°C.[2][8] Alternatively, alkaline potassium

permanganate can be used in the cold.[2][7] The crude product obtained from the nitric

acid method is often of high purity, with yields around 35%.[8] A two-stage nitric acid
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oxidation of hexakis(methoxymethyl)benzene has also been reported to produce mellitic
acid in high yields.[9]

Isolation from Mellite: The original method of obtaining mellitic acid was from its aluminum

salt, the mineral mellite.

Methodology: The mineral is warmed with ammonium carbonate. The excess ammonium

salt is boiled off, and ammonia is added to the solution, which precipitates alumina. After

filtering off the alumina, the filtrate is evaporated to obtain the ammonium salt of mellitic
acid, which is then purified by recrystallization. This salt is subsequently converted to the

lead salt by precipitation with lead acetate. Finally, the lead salt is decomposed with

hydrogen sulfide to yield mellitic acid.[2][7]

Analytical Characterization
High-Performance Liquid Chromatography (HPLC): Mellitic acid can be analyzed and

separated using reversed-phase HPLC.

Methodology: A Newcrom BH column can be employed with a mobile phase consisting of

water, acetonitrile (MeCN), and sulfuric acid. Detection is typically performed using a UV

detector at a wavelength of 220 nm.[3]

Visualizing the Structure of Mellitic Acid
The following diagram illustrates the chemical structure of mellitic acid.
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Caption: Chemical structure of mellitic acid (benzene-1,2,3,4,5,6-hexacarboxylic acid).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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